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Compound of Interest

Compound Name: BAY-958

Cat. No.: B605961

Essential Safety and Handling Guide for BAY-958

Disclaimer: This document provides guidance for handling BAY-958 in a research laboratory
setting. BAY-958 is a potent and selective PTEFb/CDKO inhibitor with antiproliferative activity.
[1] As with any investigational compound with limited safety data, it should be handled as a
potentially hazardous substance.[2] This guide is not a substitute for a formal risk assessment
and the specific Safety Data Sheet (SDS) which should be requested from the supplier.[3]

Hazard Identification and Personal Protective
Equipment (PPE)

Given the potent biological activity of BAY-958, a precautionary approach is mandatory.[3]
Assume the compound is toxic and may have the potential to cause carcinogenic, mutagenic,
or teratogenic effects at low doses.[2][4] Engineering controls, such as fume hoods or glove
boxes, are the primary means of exposure control.[S] Appropriate PPE must be worn at all
times when handling the compound.

The following table summarizes the required PPE for various laboratory operations involving
BAY-958.
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Required Personal Protective Equipment

Operation
(PPE)

Low-Risk Operations

_ _ Nitrile gloves, safety glasses with side shields,
Handling Sealed Containers
lab coat.

Medium-Risk Operations

Double nitrile gloves, chemical splash goggles,
Preparing Dilute Solutions (<1mM) lab coat. Work should be performed in a

certified chemical fume hood.

High-Risk Operations

Double nitrile gloves, chemical splash goggles,
face shield, disposable gown with tight-fitting
o ) cuffs, NIOSH-approved respirator (N95 or
Weighing Solid Compound ) ) )
higher).[3] This must be performed in a
ventilated balance enclosure, powder-

containment hood, or glove box.[3][5]

Double nitrile gloves, chemical splash goggles,
) ) face shield, disposable gown with tight-fitting
Preparing Stock Solutions ] N
cuffs. Work must be performed in a certified

chemical fume hood.

Note: Always inspect PPE for integrity before use and dispose of single-use items after
handling the compound.

Operational Plan: Step-by-Step Handling
Procedures

A clear, step-by-step plan for handling is essential to ensure safety and minimize exposure risk.
 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

e Log: Document the receipt, quantity, and storage location in the chemical inventory.
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o Store: Store BAY-958 in a secure, designated, and clearly labeled location. The storage area
should be well-ventilated and separate from incompatible materials. Follow the supplier's
recommendations for storage temperature, typically protecting from light and moisture.[6]

This workflow must be conducted within a certified chemical fume hood or a more stringent
containment system like a glove box.
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Preparation Phase

Don full high-risk PPE
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Solubilizz;;ion Phase
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Caption: Experimental Workflow for Weighing and Preparing BAY-958 Stock Solution.
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Disposal Plan

All waste contaminated with BAY-958 must be treated as hazardous waste.

Waste Type Disposal Procedure

i Includes contaminated gloves, gowns, weigh
Solid Waste _ _ .
paper, pipette tips, and vials.

Action: Place immediately into a dedicated,
sealed, and clearly labeled hazardous waste

container. Do not mix with general lab trash.

Includes unused stock solutions, dilute solutions
Liquid Waste from experiments, and the first rinse of any

contaminated glassware.

Action: Collect in a sealed, properly labeled, and
leak-proof hazardous waste container. The
container should specify "Halogenated" or "Non-

halogenated" solvents as appropriate.

Sharps Waste Includes contaminated needles and syringes.

Action: Dispose of immediately into a
designated sharps container for hazardous

chemical waste.

Note: Follow all institutional and local regulations for hazardous waste disposal. Maintain
detailed records of all disposed waste.

Signaling Pathway Context

BAY-958 is a potent inhibitor of Positive Transcription Elongation Factor b (P-TEFb), whose
catalytic subunit is Cyclin-Dependent Kinase 9 (CDK?9).[1] Inhibition of CDK9 prevents the
phosphorylation of key downstream targets, leading to a halt in transcriptional elongation and
ultimately inducing apoptosis in cancer cells.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b605961?utm_src=pdf-body
https://www.benchchem.com/product/b605961?utm_src=pdf-body
https://www.medchemexpress.com/bay-958.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

BAY-958

P-TEFb Complex
(CDK9/Cyclin T1)

Phosphorylates \ Phosphorylates

RNA Polymerase Il (RNAPII) DSIF/NELF
N\ 7
\ /
\\ // . .
N ,~ Dissociates

Phosphorylated RNAPII
(Ser2)

Transcriptional Elongation

Inhibition leads to

Apoptosis

Click to download full resolution via product page

Caption: Simplified signaling pathway showing the inhibitory action of BAY-958 on P-
TEFb/CDKO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b605961?utm_src=pdf-body-img
https://www.benchchem.com/product/b605961?utm_src=pdf-body
https://www.benchchem.com/product/b605961?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e 1. medchemexpress.com [medchemexpress.com]
e 2. Best practices for phase 1 investigational drugs trials - BD IV News [eu.bd.com]
e 3. benchchem.com [benchchem.com]

e 4. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund
[freundglobal.com]

e 5. aiha.org [aiha.org]
e 6. ashp.org [ashp.org]

» To cite this document: BenchChem. [Personal protective equipment for handling BAY-958].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605961#personal-protective-equipment-for-handling-
bay-958]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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